2-methoxy-N-[4-(4-morpholinylsulfonyl)phenyl]-2-phenylacetamide
Overview
Description
2-methoxy-N-[4-(4-morpholinylsulfonyl)phenyl]-2-phenylacetamide, also known as MS-275 or Entinostat, is a synthetic benzamide derivative that acts as a histone deacetylase (HDAC) inhibitor. This compound has gained significant attention in scientific research due to its potential applications in cancer treatment and other therapeutic areas. In
Scientific Research Applications
2-methoxy-N-[4-(4-morpholinylsulfonyl)phenyl]-2-phenylacetamide has been extensively studied for its potential applications in cancer treatment. HDAC inhibitors have been shown to induce cell cycle arrest, differentiation, and apoptosis in cancer cells, making them promising candidates for cancer therapy. This compound has been found to be effective in inhibiting the growth of various cancer cell lines, including breast, prostate, and colon cancer.
In addition to cancer, this compound has also been investigated for its potential in treating other diseases, such as Alzheimer's and Parkinson's. HDAC inhibitors have been shown to improve cognitive function and memory in animal models of these diseases, and this compound has demonstrated similar effects.
Mechanism of Action
2-methoxy-N-[4-(4-morpholinylsulfonyl)phenyl]-2-phenylacetamide works by inhibiting the activity of HDAC enzymes, which are responsible for removing acetyl groups from histone proteins. This leads to increased histone acetylation, which in turn promotes gene expression. This compound has been shown to selectively target HDAC1 and HDAC3, which are involved in regulating cell growth and differentiation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely dependent on its ability to modulate gene expression. By increasing histone acetylation, this compound promotes the expression of genes involved in cell cycle arrest, differentiation, and apoptosis. This leads to a decrease in cancer cell proliferation and an increase in cancer cell death.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-methoxy-N-[4-(4-morpholinylsulfonyl)phenyl]-2-phenylacetamide is its selectivity for HDAC1 and HDAC3, which reduces the risk of off-target effects. In addition, this compound has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.
However, there are also some limitations to using this compound in lab experiments. One of these is its potential toxicity, which can limit its use in vivo. In addition, this compound has been shown to have variable effects depending on the cancer cell line and the stage of cancer.
Future Directions
There are several future directions for research on 2-methoxy-N-[4-(4-morpholinylsulfonyl)phenyl]-2-phenylacetamide. One of these is to investigate its potential in combination with other cancer therapies, such as chemotherapy and immunotherapy. Another direction is to explore the use of this compound in other therapeutic areas, such as neurodegenerative diseases and inflammation.
Conclusion
This compound is a promising compound with potential applications in cancer treatment and other therapeutic areas. Its ability to selectively inhibit HDAC1 and HDAC3 makes it an attractive candidate for drug development. Further research is needed to fully understand its mechanism of action and potential applications.
Properties
IUPAC Name |
2-methoxy-N-(4-morpholin-4-ylsulfonylphenyl)-2-phenylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O5S/c1-25-18(15-5-3-2-4-6-15)19(22)20-16-7-9-17(10-8-16)27(23,24)21-11-13-26-14-12-21/h2-10,18H,11-14H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUMKXMVNPOWRSS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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